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Compound of Interest

Compound Name: L-364,373

Cat. No.: B012841 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on addressing the solubility limitations of L-
364,373 in aqueous buffers. Below you will find troubleshooting guides, frequently asked

questions (FAQs), detailed experimental protocols, and data summaries to facilitate the

successful use of L-364,373 in your experiments.

Frequently Asked Questions (FAQs)
Q1: What is L-364,373 and why is its solubility a concern?

A1: L-364,373, also known as R-L3, is a small molecule that acts as an activator of the KCNQ1

(or KV7.1) potassium channels, which are crucial for the cardiac IKs current.[1] Like many

hydrophobic organic compounds, L-364,373 has poor solubility in aqueous solutions such as

cell culture media and phosphate-buffered saline (PBS).[2] This low solubility can lead to

precipitation, resulting in inaccurate and unreliable experimental outcomes.

Q2: What is the recommended solvent for preparing a stock solution of L-364,373?

A2: Dimethyl sulfoxide (DMSO) is the most commonly recommended solvent for preparing

concentrated stock solutions of L-364,373.[2][3][4] It is a powerful, polar aprotic solvent

capable of dissolving a wide range of organic compounds.[5][6] L-364,373 is soluble in DMSO

at concentrations up to 100 mM.[3][4]

Q3: What is the maximum concentration of DMSO that is safe for cells in culture?
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A3: The tolerance to DMSO can vary significantly between different cell lines. However, a final

concentration of 0.1% to 0.5% DMSO in the cell culture medium is generally considered safe

for most cell types.[2] It is crucial to always include a vehicle control (media with the same final

concentration of DMSO but without L-364,373) in your experiments to account for any potential

effects of the solvent itself.[2]

Q4: Can I store my L-364,373 stock solution?

A4: Yes, L-364,373 stock solutions in DMSO can be stored. For optimal stability, it is

recommended to aliquot the stock solution into small, single-use volumes to avoid repeated

freeze-thaw cycles.[2] Store these aliquots at -20°C for short-term storage (up to 1 month) or at

-80°C for long-term storage (up to 6 months).[4]

Troubleshooting Guide
Q5: My L-364,373 precipitated when I added it to my aqueous buffer. What should I do?

A5: Precipitation upon dilution of a concentrated DMSO stock into an aqueous buffer is a

common issue for hydrophobic compounds.[2] Here are several steps you can take to

troubleshoot this problem:

Reduce the Final Concentration: The most straightforward solution is to lower the final

concentration of L-364,373 in your aqueous buffer.

Increase the Final DMSO Concentration: While keeping cell health in mind, you might be

able to slightly increase the final DMSO percentage (e.g., from 0.1% to 0.5%) to aid

solubility. Remember to adjust your vehicle control accordingly.

Use a Pre-warmed Buffer: Adding the DMSO stock to a pre-warmed (e.g., 37°C) aqueous

buffer can sometimes improve solubility.[3]

Improve Mixing: Ensure rapid and thorough mixing of the DMSO stock into the aqueous

buffer. Pipette up and down gently or vortex briefly.

Use a Surfactant: For certain applications, the inclusion of a small amount of a biocompatible

surfactant, such as Tween-80, can help to maintain the compound in solution.[4][7]
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Q6: I am observing inconsistent results in my in-vitro assays. Could this be related to solubility?

A6: Yes, inconsistent results are a hallmark of solubility issues. If L-364,373 is not fully

dissolved, the actual concentration in your assay will be lower and more variable than intended.

To address this:

Visually Inspect for Precipitation: Before adding the compound to your cells or tissues,

carefully inspect the solution for any visible precipitate.

Prepare Fresh Dilutions: Prepare fresh working solutions from your frozen stock for each

experiment to ensure consistency.

Consider Sonication: Briefly sonicating the stock solution tube in an ultrasonic bath before

making dilutions can help to redissolve any micro-precipitates that may have formed during

storage.[3]

Quantitative Data Summary
The following table summarizes the known solubility of L-364,373 in various solvents.

Solvent/System Concentration Notes

Dimethyl Sulfoxide (DMSO) Up to 100 mM
Recommended for stock

solutions.[3][4]

10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
≥ 2.5 mg/mL (≥ 6.29 mM)

A clear solution for in vivo use.

[4]

Aqueous Buffers (e.g., PBS,

Cell Culture Media)
Poor

Prone to precipitation,

especially at higher

concentrations.

Experimental Protocols
Protocol 1: Preparation of a 10 mM L-364,373 Stock
Solution in DMSO
Materials:
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L-364,373 powder (MW: 397.44 g/mol )

Anhydrous (water-free) Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Methodology:

Weigh out the desired amount of L-364,373 powder. For example, to prepare 1 mL of a 10

mM stock solution, weigh out 3.97 mg of L-364,373.

Add the appropriate volume of anhydrous DMSO to the powder. For the example above, add

1 mL of DMSO.

To aid dissolution, you can warm the tube to 37°C and vortex or sonicate for a short period.

[3]

Visually confirm that all the powder has dissolved and the solution is clear.

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

Store the aliquots at -20°C or -80°C.

Protocol 2: Preparation of a Working Solution for In Vitro
Assays
Materials:

10 mM L-364,373 stock solution in DMSO

Pre-warmed (37°C) aqueous buffer (e.g., cell culture medium, PBS)

Sterile tubes

Methodology:

Thaw an aliquot of the 10 mM L-364,373 stock solution.
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Determine the final concentration of L-364,373 needed for your experiment.

Perform a serial dilution of the stock solution in your pre-warmed aqueous buffer. For

example, to prepare a 10 µM working solution with a final DMSO concentration of 0.1%, add

1 µL of the 10 mM stock solution to 999 µL of the aqueous buffer.

Mix thoroughly by gentle pipetting or brief vortexing.

Use the freshly prepared working solution immediately.

Protocol 3: Preparation of a Formulation for In Vivo
Studies
Materials:

L-364,373

DMSO

PEG300

Tween-80

Saline (0.9% NaCl)

Methodology: This protocol is adapted from a formulation yielding a clear solution of at least 2.5

mg/mL.[4]

Prepare a concentrated stock solution of L-364,373 in DMSO (e.g., 25 mg/mL).

For a 1 mL final volume, add 100 µL of the 25 mg/mL L-364,373 DMSO stock to 400 µL of

PEG300. Mix thoroughly.

Add 50 µL of Tween-80 to the mixture and mix again until uniform.

Add 450 µL of saline to bring the final volume to 1 mL. Mix until a clear solution is formed.

This formulation contains 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.
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Visualizations

Start: L-364,373 Solubility Issue
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Increase final DMSO concentration (e.g., to 0.5%)

Consider co-solvents or surfactants (e.g., Tween-80)

Use pre-warmed (37°C) buffer Issue persists, re-evaluate experimental design

Check stock solution for precipitates (sonicate if needed)

Yes

No
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Caption: Troubleshooting workflow for L-364,373 solubility issues.
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Caption: Simplified signaling pathway of L-364,373 as a KCNQ1 channel activator.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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